3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-difluorobenzoyl)pyrrolidine
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Description
3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-difluorobenzoyl)pyrrolidine is a useful research compound. Its molecular formula is C18H15F2NO3 and its molecular weight is 331.319. The purity is usually 95%.
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Scientific Research Applications
Environmental Impact and Toxicology
Research on benzophenone-3 (BP-3), a compound with structural similarities, indicates its widespread use in sunscreens and cosmetics, leading to environmental contamination. BP-3's bioaccumulative nature and potential for endocrine disruption necessitate further studies on its long-term effects on aquatic ecosystems (Kim & Choi, 2014).
Chemical Variability and Properties
A review of compounds containing benzimidazole and benzothiazole structures underscores the chemical variability and properties of these compounds. This highlights the potential for developing novel materials and drugs by exploring the chemical space within these families (Boča, Jameson, & Linert, 2011).
Organic Pollutants Treatment
Enzymatic treatment of organic pollutants using redox mediators demonstrates the potential application of chemical compounds in enhancing the efficiency of environmental remediation processes. This approach could be relevant for the degradation of complex organic compounds in wastewater (Husain & Husain, 2007).
Antimicrobial and Antioxidant Properties
Polyisoprenylated benzophenones, sharing a core structural motif with the target compound, exhibit significant biological activities, including antimicrobial and antioxidant properties. Their potential as lead compounds for drug development underlines the importance of structural analysis in identifying bioactive molecules (Acuña, Jancovski, & Kennelly, 2009).
Novel CNS Acting Drugs
Research into functional chemical groups indicates the potential for synthesizing novel central nervous system (CNS) acting drugs. Heterocycles with specific heteroatoms form a significant class of compounds with potential CNS activity, illustrating the role of chemical structure in pharmaceutical applications (Saganuwan, 2017).
Properties
IUPAC Name |
[3-(1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-(2,4-difluorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15F2NO3/c19-13-2-3-14(15(20)8-13)18(22)21-6-5-12(9-21)11-1-4-16-17(7-11)24-10-23-16/h1-4,7-8,12H,5-6,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGAXXOWJGZXAQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CC3=C(C=C2)OCO3)C(=O)C4=C(C=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.